Cas no 654683-69-9 (2-Furancarboxaldehyde, 4-(1-methylpropyl)- (9CI))

• Product Name: 2-Furancarboxaldehyde, 4-(1-methylpropyl)- (9CI)
• CAS No: 654683-69-9
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 1018845
• PubChem ID: 45083739
• Update Time: 2025-04-20

2-Furancarboxaldehyde, 4-(1-methylpropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 4-(1-methylpropyl)- (9CI)
• 4-(sec-Butyl)furan-2-carbaldehyde
• DB-281531
• 2-Furancarboxaldehyde, 4-(1-methylpropyl)-
• SCHEMBL12086975
• 654683-69-9
• 2-Furancarboxaldehyde,4-(1-methylpropyl)-(9ci)

• Inchi： 1S/C9H12O2/c1-3-7(2)8-4-9(5-10)11-6-8/h4-7H,3H2,1-2H3
• InChI Key： RLOGANLHEDRMSE-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(=C1)C(C)CC

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21